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Compound of Interest

Compound Name: (-)-Anicyphos

cat. No.: B1284223

An in-depth guide to the molecular properties of (-)-Anicyphos, this document provides
essential data for researchers, scientists, and professionals in drug development.

Core Molecular Data of (-)-Anicyphos

(-)-Anicyphos, a notable chemical compound in research, possesses specific physical and
chemical properties that are crucial for its application and study. The fundamental molecular
characteristics are summarized below.

Property Value Source
Molecular Formula C12H1705P [1112][31[4]
Molecular Weight 272.23 g/mol [21[31[4]
Alternate Molecular Weight 272 [1][5]

Experimental Protocols

Detailed experimental methodologies for determining the molecular weight and formula of a
compound like (-)-Anicyphos typically involve techniques such as mass spectrometry and
elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the
accurate mass of the molecule. The compound is introduced into the mass spectrometer,
ionized, and the mass-to-charge ratio of the resulting ions is measured. This accurate mass
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measurement allows for the determination of the elemental composition and thus the molecular
formula.

Elemental Analysis: Combustion analysis is a common method for elemental analysis. A
sample of the compound is burned in an excess of oxygen, and the resulting combustion
products (carbon dioxide, water, etc.) are collected and weighed. The masses of these
products are then used to calculate the percentage of each element in the original compound,
which helps in confirming the empirical and molecular formula.

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound, its chemical formula,

and its molecular weight.
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Molecular properties of (-)-Anicyphos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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